98-64-6

4-Chlorobenzenesulfonamide

In Stock

• CAS RN:
• 98-64-6

• Formula:
• C6H6ClNO2S

• InChI:
• InChI=1S/C6H6ClNO2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H2,8,9,10)

• InChIKey:
• HHHDJHHNEURCNV-UHFFFAOYSA-N

• 4-chlorobenzenesulfonamide is a sulfonamide.
  p-Chlorobenzenesulfonamide belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. p-Chlorobenzenesulfonamide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). p-Chlorobenzenesulfonamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, p-chlorobenzenesulfonamide is primarily located in the cytoplasm.

4-Hydroxymelatonin

In Stock

• CAS RN:
• 39998-64-6

• Formula:
• C13H16N2O3

• InChI:
• InChI=1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)

• InChIKey:
• DVJGMCLSLFPIQR-UHFFFAOYSA-N

• 4-Hydroxymelatonin, also known as 4-Hydroxymelatonin, is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.

(-)-6,7-Difluoro-1,2,3,4-tetrahydronaphthalen-2-ylamine

Usually In Stock

• CAS RN:
• 173998-64-6

• Formula:
• C10H11F2N

• InChI:
• InChI=1S/C10H11F2N/c11-9-4-6-1-2-8(13)3-7(6)5-10(9)12/h4-5,8H,1-3,13H2

• InChIKey:
• KXUCXETYKQGKKV-UHFFFAOYSA-N

• (-)-6,7-Difluoro-1,2,3,4-tetrahydronaphthalen-2-ylamine is a useful research compound. Its molecular formula is C10H11F2N and its molecular weight is 183.2 g/mol. The purity is usually 95%.

(2Z)-2-[3-(4-Bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2-phenylethyl)acetamide

In Stock

• CAS RN:
• 877798-64-6

• Formula:
• C22H20BrN3O2S

• InChI:
• InChI=1S/C22H20BrN3O2S/c1-2-19-21(28)26(17-10-8-16(23)9-11-17)22(29-19)18(14-24)20(27)25-13-12-15-6-4-3-5-7-15/h3-11,19H,2,12-13H2,1H3,(H,25,27)/b22-18-

• InChIKey:
• QHYWOICFAGIUNG-UHFFFAOYSA-N

• (2Z)-2-[3-(4-Bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C22H20BrN3O2S and its molecular weight is 470.39. The purity is usually 95%.

6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-64-6

• Formula:
• C17H14FN3O2

• InChI:
• InChI=1S/C17H14FN3O2/c1-9-15-13(17(22)23)8-14(10-2-3-10)19-16(15)21(20-9)12-6-4-11(18)5-7-12/h4-8,10H,2-3H2,1H3,(H,22,23)

• InChIKey:
• HQTRSWDQCNGXHO-UHFFFAOYSA-N

• 6-cyclopropyl-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C17H14FN3O2 and its molecular weight is 311.316. The purity is usually 95%.

7-Cyanobenzo[b]thiophene-2-carboxylic acid

• CAS RN:
• 550998-64-6

• Formula:
• C10H5NO2S

• InChI:
• InChI=1S/C10H5NO2S/c11-5-7-3-1-2-6-4-8(10(12)13)14-9(6)7/h1-4H,(H,12,13)

• InChIKey:
• HXYAWWBNGDOBNX-UHFFFAOYSA-N

• 7-Cyanobenzo[b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H5NO2S and its molecular weight is 203.22 g/mol. The purity is usually 95%.

N-(2H-1,3-benzodioxol-5-yl)-2-[7-(4-ethoxybenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

In Stock

• CAS RN:
• 872198-64-6

• Formula:
• C28H22N2O8

• InChI:
• InChI=1S/C28H22N2O8/c1-2-34-18-6-3-16(4-7-18)27(32)20-12-30(21-11-25-24(37-15-38-25)10-19(21)28(20)33)13-26(31)29-17-5-8-22-23(9-17)36-14-35-22/h3-12H,2,13-15H2,1H3,(H,29,31)

• InChIKey:
• KTHPQIIWYIDHDO-UHFFFAOYSA-N

• N-(2H-1,3-benzodioxol-5-yl)-2-[7-(4-ethoxybenzoyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C28H22N2O8 and its molecular weight is 514.5 g/mol. The purity is usually 95%.

3-(4-Acetylamino-benzoylamino)propionic acid

In Stock

• CAS RN:
• 212198-64-6

• Formula:
• C12H14N2O4

• InChI:
• InChI=1S/C12H14N2O4/c1-8(15)14-10-4-2-9(3-5-10)12(18)13-7-6-11(16)17/h2-5H,6-7H2,1H3,(H,13,18)(H,14,15)(H,16,17)

• InChIKey:
• QKDSDLFJOCMYCM-UHFFFAOYSA-N

• 3-(4-Acetylamino-benzoylamino)propionic acid is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.254. The purity is usually 95%.

Methyl 5-bromo-2-formylfuran-3-carboxylate

In Stock

• CAS RN:
• 1006598-64-6

• Formula:
• C7H5BrO4

• InChI:
• InChI=1S/C7H5BrO4/c1-11-7(10)4-2-6(8)12-5(4)3-9/h2-3H,1H3

• InChIKey:
• FQKUUDQFLSMYBE-UHFFFAOYSA-N

• Methyl 5-bromo-2-formylfuran-3-carboxylate is a useful research compound. Its molecular formula is C7H5BrO4 and its molecular weight is 233.017. The purity is usually 95%.

2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-64-6

• Formula:
• C22H19FN6O4S

• InChI:
• InChI=1S/C22H19FN6O4S/c1-11-3-5-13(23)8-14(11)25-17(30)9-29-19(24)18(22(27-29)34-2)21-26-20(28-33-21)12-4-6-15-16(7-12)32-10-31-15/h3-8H,9-10,24H2,1-2H3,(H,25,30)

• InChIKey:
• MSCQJZTXERBMRT-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O4S and its molecular weight is 482.49. The purity is usually 95%.

4-Methyl-6-(4-methylpyrazol-1-yl)pyrimidine

Usually In Stock

• CAS RN:
• 1250098-64-6

• Formula:
• C9H10N4

• InChI:
• InChI=1S/C9H10N4/c1-7-4-12-13(5-7)9-3-8(2)10-6-11-9/h3-6H,1-2H3

• InChIKey:
• AVCLRYNKGAUXOU-UHFFFAOYSA-N

• 4-Methyl-6-(4-methylpyrazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.207. The purity is usually 95%.

ethyl 4-[5-(2,5-dimethoxyphenyl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate

In Stock

• CAS RN:
• 1239498-64-6

• Formula:
• C19H24N4O5

• InChI:
• InChI=1S/C19H24N4O5/c1-4-28-19(25)23-9-7-22(8-10-23)18(24)16-12-15(20-21-16)14-11-13(26-2)5-6-17(14)27-3/h5-6,11-12H,4,7-10H2,1-3H3,(H,20,21)

• InChIKey:
• WKDTVQSALURXHR-UHFFFAOYSA-N

• Ethyl 4-[5-(2,5-dimethoxyphenyl)-1H-pyrazole-3-carbonyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N4O5 and its molecular weight is 388.4 g/mol. The purity is usually 95%.